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Compound of Interest

Compound Name: Hecameg

Cat. No.: B058553

For researchers, scientists, and drug development professionals utilizing Hecameg, a non-
ionic detergent, adherence to proper disposal protocols is paramount for maintaining laboratory
safety and environmental compliance. Although Hecameg is not classified as a hazardous
substance under Regulation (EC) No. 1907/2006 (REACH), responsible management of its
waste is a critical component of laboratory best practices.[1] This guide provides a clear, step-
by-step process for the safe disposal of Hecameg waste.

Hecameg Properties and Safety Profile

Hecameg, chemically known as Methyl-6-O-(N-heptylcarbamoyl)-a-D-glucopyranoside, is a
crystalline solid that is soluble in water.[2] It is categorized as a combustible solid.[2] While not
classified as hazardous, it is recommended to handle it with standard laboratory precautions,
including the use of personal protective equipment (PPE) such as gloves and safety glasses.

Property Value Source
CAS Number 115457-83-5 [3]
Form Crystalline Solid [2]
Solubility in Water 10 mg/mL [2]
Storage Class Code 11 - Combustible Solids [2]
Hazard Classification Not a hazardous substance [1]
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Experimental Protocol: Hecameg Waste Disposal

The following protocol outlines the recommended procedure for the disposal of aqueous
solutions and solid waste containing Hecameg. This procedure is based on general best
practices for non-hazardous chemical waste disposal in a laboratory setting.

Materials:

o Appropriately labeled waste container for non-hazardous aqueous waste.
o Appropriately labeled waste container for non-hazardous solid waste.

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat.
Procedure for Aqueous Hecameg Waste:

e Segregation: Collect all aqueous waste containing Hecameg in a designated, clearly labeled
container for "Non-Hazardous Aqueous Waste." Do not mix with hazardous chemical waste
streams such as organic solvents, acids, or bases.[4][5]

» Container Management: Ensure the waste container is made of a compatible material and is
kept securely closed when not in use.[4]

o Disposal: Once the container is full, arrange for its disposal according to your institution's
specific guidelines for non-hazardous laboratory waste. This may involve collection by your
institution's environmental health and safety (EHS) department or disposal down the sanitary
sewer, if permitted by local regulations and institutional policies. Always confirm with your
EHS office before disposing of any chemical waste down the drain.

Procedure for Solid Hecameg Waste:

e Segregation: Collect solid waste contaminated with Hecameg, such as paper towels, gloves,
or weigh boats, in a designated, clearly labeled container for "Non-Hazardous Solid Waste."

o Container Management: Ensure the solid waste container is properly sealed to prevent any
release of contents.[5]
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o Disposal: When the container is full, dispose of it in accordance with your institution's
procedures for non-hazardous solid laboratory waste.

Hecameg Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Hecameg waste.
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Caption: Workflow for the proper segregation and disposal of Hecameg waste.

By following these guidelines, laboratory personnel can ensure the safe and compliant disposal
of Hecameg waste, contributing to a secure and environmentally responsible research
environment. Always consult your institution's specific waste management policies and your
local environmental regulations for final guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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